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Compound of Interest

Compound Name: Jak-IN-27

Cat. No.: B12397655 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Jak-IN-27 is a potent, orally active small molecule inhibitor of the Janus kinase (JAK) family.[1]

[2] It demonstrates high selectivity for Tyrosine Kinase 2 (TYK2) and JAK1, with moderate

activity against JAK3.[1][2] These kinases are critical components of the JAK-STAT signaling

pathway, which transduces signals for a wide array of cytokines, interferons, and growth factors

involved in immunity and inflammation.[3][4] By inhibiting these kinases, Jak-IN-27 effectively

blocks the downstream phosphorylation of Signal Transducer and Activator of Transcription

(STAT) proteins, preventing their translocation to the nucleus and subsequent modulation of

gene transcription.[1][3] This mechanism makes Jak-IN-27 a valuable tool for investigating

autoimmune diseases, inflammatory conditions, and certain cancers.[3] Proper preparation of a

stable, concentrated stock solution is the first critical step for accurate and reproducible in vitro

and in vivo experimental results.
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Property Value Reference

Molecular Formula C₂₀H₂₁F₂N₇O [2]

Molecular Weight 413.42 g/mol [2]

CAS Number 2673176-36-6 [2]

Appearance Solid

Purity ≥95% (HPLC Recommended)

Solubility and Storage of Jak-IN-27
Solvent Solubility

Recommended
Storage Conditions

Reference

Dimethyl Sulfoxide

(DMSO)

Soluble (Quantitative

data not specified; test

for desired

concentration)

-80°C for solution [1]

Solid Compound N/A
-20°C, protect from

light
[1]

Experimental Protocols
Protocol: Preparation of a 10 mM Jak-IN-27 Stock
Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of Jak-IN-27, a commonly

used concentration for in vitro assays.

Objective: To prepare a 10 mM stock solution of Jak-IN-27 in high-quality, anhydrous Dimethyl

Sulfoxide (DMSO).

Materials:

Jak-IN-27 powder (MW: 413.42 g/mol )
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Anhydrous/molecular biology grade Dimethyl Sulfoxide (DMSO)

Sterile, amber or foil-wrapped microcentrifuge tubes or cryovials

Pipette tips

Equipment:

Calibrated analytical balance

Fume hood

Vortex mixer

Calibrated micropipettes

Safety Precautions:

Jak-IN-27 is a potent bioactive compound. The toxicological properties have not been fully

investigated.[5]

Always handle the solid powder and DMSO solution inside a chemical fume hood.

Wear appropriate Personal Protective Equipment (PPE), including a lab coat, safety goggles,

and chemical-resistant gloves.

Avoid inhalation of the powder and direct contact with skin or eyes.[5] In case of contact,

wash the affected area thoroughly with water.[5]

Procedure:

Equilibrate Reagents: Allow the vial of Jak-IN-27 powder to warm to room temperature

before opening to prevent condensation of moisture.

Calculate Required Mass: To prepare a 10 mM stock solution, use the following formula:

Mass (mg) = Desired Concentration (M) x Volume (L) x Molecular Weight ( g/mol ) x 1000

(mg/g)
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Example for 1 mL of 10 mM stock:

Mass (mg) = 0.010 mol/L x 0.001 L x 413.42 g/mol x 1000 mg/g

Mass (mg) = 4.13 mg

Weighing: Carefully weigh out the calculated amount (e.g., 4.13 mg) of Jak-IN-27 powder on

an analytical balance.

Dissolution:

Add the weighed Jak-IN-27 powder to a sterile vial.

Using a calibrated micropipette, add the calculated volume of DMSO (e.g., 1 mL) to the

vial.

Cap the vial tightly.

Mixing: Vortex the solution for 1-2 minutes or until the solid is completely dissolved. A clear

solution should be obtained. If precipitation occurs, gentle warming in a water bath (37°C)

may aid dissolution.

Aliquoting and Labeling:

To avoid repeated freeze-thaw cycles, which can degrade the compound, aliquot the stock

solution into smaller, single-use volumes (e.g., 10-50 µL) in sterile, light-protected vials.

Clearly label each aliquot with the compound name (Jak-IN-27), concentration (10 mM),

solvent (DMSO), and the date of preparation.

Storage: Store the aliquots at -80°C for long-term stability.[1] When needed, thaw a single

aliquot and use it for the experiment. Discard any unused portion of the thawed aliquot.
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Caption: The JAK-STAT signaling pathway and the inhibitory action of Jak-IN-27.
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Caption: Workflow for the preparation of a Jak-IN-27 stock solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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